Cas no 1160574-08-2 (6-Chloro-3,5-dibromo-2-fluorobenzonitrile)

• Product Name: 6-Chloro-3,5-dibromo-2-fluorobenzonitrile
• CAS No: 1160574-08-2
• MF: C₇HBr₂ClFN
• MW: 313.348942518234
• MDL: MFCD11846058
• CID: 4574256
• Update Time: 2025-10-28

6-Chloro-3,5-dibromo-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-chloro-6-fluorobenzonitrile
• 6-Chloro-3,5-dibromo-2-fluorobenzonitrile

• MDL： MFCD11846058
• Inchi： 1S/C7HBr2ClFN/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1H
• InChI Key： PFLZHKGNMDGWTB-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C(Br)=CC(Br)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Additional information on 6-Chloro-3,5-dibromo-2-fluorobenzonitrile

6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile: A Comprehensive Overview

6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile (CAS No. 1160574-08-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of halogenated benzonitriles, which are known for their unique chemical properties and wide-ranging applications. The molecule consists of a benzene ring substituted with chlorine, bromine, and fluorine atoms at specific positions, along with a cyano group (-CN) attached to the benzene ring. The bromine atoms are located at the 3 and 5 positions, while the chlorine atom is at position 6 and the fluorine atom at position 2. This specific substitution pattern imparts distinct chemical reactivity and physical properties to the compound.

The synthesis of 6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile involves a series of carefully controlled reactions that require expertise in organic chemistry. The process typically begins with the bromination of an appropriate precursor compound, followed by chlorination and fluorination steps to achieve the desired substitution pattern. The final step involves introducing the cyano group onto the benzene ring through a nucleophilic substitution or coupling reaction. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound.

One of the most notable applications of 6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile is in the field of agrochemistry. The compound serves as an intermediate in the synthesis of various pesticides and herbicides due to its ability to enhance the bioactivity of these compounds. Its halogenated structure contributes to improved stability and selectivity when applied in agricultural settings. Additionally, this compound has been explored for its potential use in pharmaceuticals, where it can act as a building block for designing novel drug molecules with specific pharmacological properties.

Recent studies have focused on understanding the environmental impact of 6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile and its degradation pathways. Research indicates that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes transformation into less hazardous byproducts. These findings are crucial for assessing its environmental fate and ensuring sustainable practices in its production and application.

In terms of toxicity, 6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile exhibits moderate toxicity levels when exposed to aquatic organisms. However, its toxicity profile varies depending on factors such as concentration and exposure duration. Ongoing research aims to refine toxicity assessments to provide more accurate guidelines for safe handling and disposal.

The unique combination of halogens in 6-Chloro-3,5-Dibromo-2-Fluorobenzonitrile also makes it an attractive candidate for use in advanced materials science applications. For instance, its electronic properties make it suitable for incorporation into organic semiconductors or as a component in novel polymer systems. Researchers are actively exploring these possibilities to unlock new opportunities in electronics and materials engineering.

In conclusion, 6-Chloro-3,5-Dibromo-2-fluorobenzonitrile (CAS No. 1160574-08-2) is a versatile compound with significant potential across multiple industries. Its complex structure endows it with unique chemical properties that make it valuable in agrochemistry, pharmaceuticals, and materials science. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.